Cas no 21461-46-1 (Naphthalene, 2-(2-nitrovinyl)-)

Naphthalene, 2-(2-nitrovinyl)- structure
21461-46-1 structure
Product Name:Naphthalene, 2-(2-nitrovinyl)-
CAS No:21461-46-1
MF:C12H9NO2
MW:199.205363035202
CID:911823
PubChem ID:5357963
Update Time:2025-04-19

Naphthalene, 2-(2-nitrovinyl)- Chemical and Physical Properties

Names and Identifiers

    • Naphthalene, 2-(2-nitrovinyl)-
    • 1-(2-Naphthyl)-2-isopropylamino-1-propanone hydrochloride
    • 1-(2-naphthyl)-2-isopropylaminopropanone hydrochloride
    • 1-(2-naphthyl)-2-nitroethene
    • 1-naphthalen-2-yl-2-(propan-2-ylamino)propan-1-one hydrochloride
    • 1-Propanone, 2-((1-methylethyl)
    • 2-(2-nitrovinyl)naphthalene
    • 2-(2-nitrovinyl)-naphthalene
    • 2-(2-nitro-vinyl)-naphthalene
    • 2-(2-Nitro-vinyl)-naphthalin
    • 2-Propiononaphthone, 2-(isopropylamino)-, hydrochloride
    • AC1MI56P
    • LS-123101
    • 37629-37-1
    • 21461-46-1
    • (E)-2-(2-nitrovinyl)naphthalene
    • Naphthalene, 2-[(E)-2-nitroethenyl]-
    • NSC215237
    • NSC-111556
    • CHEMBL231659
    • EN300-1842168
    • FSQRAMKGHLSZCT-BQYQJAHWSA-N
    • 2-[(E)-2-nitroethenyl]naphthalene
    • SCHEMBL793873
    • 2-(2-nitroethenyl)naphthalene
    • NSC111556
    • AKOS017433922
    • SCHEMBL793405
    • NSC-215237
    • 2-[(E)-2-nitrovinyl]naphthalene
    • Inchi: 1S/C12H9NO2/c14-13(15)8-7-10-5-6-11-3-1-2-4-12(11)9-10/h1-9H/b8-7+
    • InChI Key: FSQRAMKGHLSZCT-BQYQJAHWSA-N
    • SMILES: [O-][N+](/C=C/C1=CC=C2C=CC=CC2=C1)=O

Computed Properties

  • Exact Mass: 199.06337
  • Monoisotopic Mass: 199.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 43.14
  • LogP: 3.61040

Naphthalene, 2-(2-nitrovinyl)- Pricemore >>

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